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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151 Get Quote

Barium Thiocyanate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium thiocyanate, covering its

chemical and physical properties, synthesis, applications, and safety protocols. The information

is curated for professionals in research and development who may utilize this compound in

synthetic chemistry and other laboratory applications.

Chemical Identity and Properties
Barium thiocyanate, with the chemical formula Ba(SCN)₂, is an inorganic salt that exists as a

white, crystalline solid. It is known to be hygroscopic and typically crystallizes from water as a

trihydrate (Ba(SCN)₂·3H₂O).[1][2]

Molecular and Physical Data
The fundamental properties of anhydrous barium thiocyanate are summarized in the table

below.
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Property Value Source

Chemical Formula C₂BaN₂S₂ [3]

Line Formula Ba(SCN)₂ [1]

Molecular Weight 253.49 g/mol [1][4][5]

Appearance White, needle-shaped crystals [6]

Density 2.2 g/cm³ [4][7]

Water Solubility 62.63 g/100 mL at 25°C [1]

Boiling Point 146°C at 760 mmHg [4][5]

Flash Point 42.1°C [4][5]

Solubility and Stability
Barium thiocyanate is highly soluble in water and also shows good solubility in alcohols such

as methanol and ethanol, as well as in acetone.[1][4][8][9] The anhydrous salt is very

hygroscopic, readily absorbing moisture from the air to form the trihydrate.[1][8] The compound

is stable under recommended storage conditions but is sensitive to light.[2][10] Contact with

acids should be avoided as it can liberate highly toxic hydrogen cyanide gas.[2][10]

Synthesis of Barium Thiocyanate
The preparation of barium thiocyanate can be achieved through various methods. A well-

established and reliable protocol involves the reaction of barium hydroxide with ammonium

thiocyanate.[1][8][11] This procedure allows for the synthesis of significant quantities of the

compound.

Experimental Protocol: Synthesis from Barium
Hydroxide and Ammonium Thiocyanate
This protocol is adapted from the procedure described by Herstein in Inorganic Syntheses.[8]

[11]

Reaction: Ba(OH)₂ + 2 NH₄SCN → Ba(SCN)₂ + 2 NH₃ + 2 H₂O[1]
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Materials:

Ammonium thiocyanate (NH₄SCN)

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

6 N Sulfuric acid (H₂SO₄)

Carbon dioxide (CO₂) source

Activated charcoal

500-mL round-bottomed flask

Heating mantle or steam bath

Filtration apparatus (sintered-glass Buchner funnel or equivalent)

Procedure:

Reaction Initiation: In a 500-mL round-bottomed flask, combine 76 g (1 mole) of ammonium

thiocyanate and 158 g (0.5 mole) of barium hydroxide octahydrate. Shake the flask until the

solid mixture liquefies due to the high negative heat of reaction.[8]

Ammonia Removal: Boil the resulting solution to drive off the evolved ammonia gas.

Periodically replace any water that evaporates during this process. Continue boiling until the

evolution of ammonia ceases. The solution should remain alkaline to phenolphthalein; if not,

add more barium hydroxide and repeat the boiling step.[8]

First Filtration: A precipitate may form during the reaction. Filter the hot solution through a

sintered-glass Buchner funnel to remove any insoluble byproducts.[8]

Neutralization: Carefully add 6 N sulfuric acid to the filtrate until the solution is only faintly

alkaline. Subsequently, neutralize the remaining barium hydroxide by bubbling carbon

dioxide through the solution.[8]

Purification: Heat the solution to boiling to precipitate any barium hydrogen carbonate that

may have formed. For optimal results, digest the mixture on a steam bath overnight. Filter
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the solution again. Add 0.5 g of activated charcoal to the filtrate, bring it back to a boil, and

perform a final filtration.[8]

Crystallization: Concentrate the final filtrate by boiling until the boiling point reaches 125°C.

Allow the solution to cool to room temperature and then place it in an ice bath to induce

crystallization of barium thiocyanate trihydrate (Ba(SCN)₂·3H₂O).[8]

Product Isolation: Collect the needle-shaped crystals using a Buchner funnel. The product

can be dried in the air. The expected yield is approximately 115 g (75%). The anhydrous salt

can be obtained by dehydrating the trihydrate.[8]

Applications in Research and Development
Barium thiocyanate serves as a valuable precursor and reagent in various chemical

processes.

Preparation of Other Thiocyanates: It is a key starting material for synthesizing other metal

thiocyanates. This is typically achieved through a salt metathesis reaction where the

insoluble barium sulfate precipitates, leaving the desired metal thiocyanate in solution. For

instance, it can be used to prepare indium(III) thiocyanate by reaction with indium(III) sulfate.

[8][12]

Dispersing Agent: The compound has applications as a dispersing agent for cellulose.[6][8]

Dyeing and Photography: Historically, barium thiocyanate has been used in the dyeing

industry and as an ingredient in some photographic solutions.[4][6][8]

Safety and Handling
Barium thiocyanate is classified as hazardous and requires careful handling.

Hazard Identification
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Hazard Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[2][13]

Reactivity
Contact with acids liberates very toxic gas

(hydrogen cyanide).[2][10]

Environmental Hazard
May cause long-lasting harmful effects to

aquatic life.[10]

Handling and Personal Protective Equipment (PPE)
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[14]

Personal Protection: Wear appropriate personal protective equipment, including safety

goggles, chemical-resistant gloves, and a lab coat.[14]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[7][13]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from

direct sunlight and incompatible materials such as strong oxidizing agents and acids.[10]

Disposal: Dispose of waste in accordance with applicable regional, national, and local laws

and regulations.[7][10]

Experimental Workflow Diagram
The following diagram illustrates the key stages in the synthesis of barium thiocyanate as

detailed in the experimental protocol.

Start: Reagents Mix Ba(OH)₂·8H₂O
and NH₄SCN Boil SolutionLiquefaction First FiltrationRemove NH₃ Neutralize with H₂SO₄

and CO₂

Remove Precipitate Heat, Digest, and
Second Filtration

Add Charcoal and
Final Filtration

Concentrate Filtrate
(Boil to 125°C) Cool and Crystallize Isolate Crystals

(Final Product)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Barium Thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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